Cas no 478080-89-6 (N-Benzyl-5-(methylsulfonyl)-N,2-diphenyl-4-pyrimidinamine)

• Product Name: N-Benzyl-5-(methylsulfonyl)-N,2-diphenyl-4-pyrimidinamine
• CAS No: 478080-89-6
• MF: C₂₄H₂₁N₃O₂S
• MW: 415.507444143295
• CID: 5026662
• Update Time: 2023-08-25

N-Benzyl-5-(methylsulfonyl)-N,2-diphenyl-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-methanesulfonyl-N,2-diphenylpyrimidin-4-amine
• Oprea1_855445
• N-benzyl-5-(methylsulfonyl)-N,2-diphenyl-4-pyrimidinamine
• N-Benzyl-5-(methylsulfonyl)-N,2-diphenyl-4-pyrimidinamine

• Inchi： 1S/C24H21N3O2S/c1-30(28,29)22-17-25-23(20-13-7-3-8-14-20)26-24(22)27(21-15-9-4-10-16-21)18-19-11-5-2-6-12-19/h2-17H,18H2,1H3
• InChI Key： OQXGROJUZUUUBC-UHFFFAOYSA-N
• SMILES： S(C)(C1=CN=C(C2C=CC=CC=2)N=C1N(C1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 617
• XLogP3: 4.6
• Topological Polar Surface Area: 71.5